Cas no 345909-32-2 ((R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate)

• Product Name: (R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate
• CAS No: 345909-32-2
• MF: C₃H₁₀ClNO₃S
• MW: 175.634398937225
• MDL: MFCD00065606
• CID: 852894
• PubChem ID: 24892385
• Update Time: 2025-06-26

(R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine hydrochloride hydrate
• (R)-2-Amino-3-mercaptopropanoicacid hydrochloride hydrate
• (2R)-2-azaniumyl-3-sulfanyl-propanoate
• (R)-(+)-Cysteine hydrochloride hydrate
• 345909-32-2 (.xH2O)
• L-Cysteine hydrochloride monohydrate, >=99.0% (RT)
• L-Cysteine hydrochloride monohydrate, reagent grade, >=98% (TLC)
• L-Cysteine hydrochloride monohydrate
• NOURESS
• L-Cysteine hydrochloride hydrate, 99%
• L-Cysteine hydrochloride monohydrate, FG, produced by Wacker Chemie AG, Burghausen, Germany, Food, 20 mesh
• Cysteine hydrochloride (USP)
• 345909-32-2
• (2R)-2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride
• L-Cysteine hydrochloride hydrate (JP17)
• L-CysteineHclMonohydrate
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [WHO-DD]
• Cysteine, hydrochloride, hydrate (1:1:1)
• cysteine hydrochloride monohydrate
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [EP IMPURITY]
• H-Cys-OH.HCl.H2O
• L-Cysteine (hydrochloride hydrate)
• L-Cysteine monohydrate monochloride
• EC 615-117-8
• L-Cysteine hydrochloride monohydrate, 99%, FG, produced by Wacker Chemie AG, Burghausen, Germany
• L-CYSTEINE, HYDROCHLORIDE, MONOHYDRATE
• D02326
• (R)-2-Amino-3-mercaptopropanoic acid hydrochloride hydrate
• L-cysteine monohydrochloride monohydrate
• Cysteine hydrochloride [USP]
• L-Cysteine hydrochloride monohydrate, Produced by Wacker Chemie AG, Burghausen, Germany, Life Science, 98.5-101.0% (Ph.Eur (2.2.20))
• HY-W016715
• L-CYSTEINE HCl MONOHYDRATE
• ZT934N0X4W
• (2R)-2-Amino-3-sulfanyl-propanoic acid hydrochloride monohydrate
• CS-W017431
• L-cysteine monohydrochloride-monohydrate
• DTXSID90990688
• L-Cysteine hydrochloride monohydrate, BioUltra, >=99.0% (RT)
• L-Cysteine hydrochloride hydrate,98.5-101.5%
• AKOS015907763
• cysteine hydrochloride hydrate
• L-Cysteine hydrochloride monohydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• Cysteine hydrochloride monohydrate, L-
• MFCD00065606
• ELCYS
• Elcys (TN)
• L-Cysteine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• DL-Cysteine HCl Monohydrate
• L-Cysteine hydrochloride monohydrate, USP grade
• Cysteini hydrochloridum monohydricum
• AKOS015855408
• Q27163159
• Cysteine HCl
• CHEBI:91248
• CYSTEINE HYDROCHLORIDE [USP MONOGRAPH]
• H-Cys-OH.HCl
• CYSTEINE HYDROCHLORIDE [VANDF]
• NSC-755898
• SCHEMBL43390
• L-CYSTEINE MONOHYDROCHLORIDE [FCC]
• AC8040
• Cysteine hydrochloride monohydrate; (2R)-2-amino-3-sulfanylpropanoic acid hydrochloride
• L-cysteine hydrochloride--water (1/1)
• SBI-0633588.0002
• CYSTEINE HYDROCHLORIDE [ORANGE BOOK]
• NSC 755898
• L-CYSTEINE HYDROCHLORIDE HYDRATE [JAN]
• L-Cysteine hydrochloride monohydrate, JIS special grade, >=99.0%
• (R)-2-Amino-3-mercaptopropanoic acid hydrochloride xhydrate
• (1R)-1-carboxy-2-sulfanylethan-1-aminium chloride--water (1/1)
• NS00078059
• UNII-ZT934N0X4W
• L-Cysteine hydrochloride monohydrate, from non-animal source, cell culture tested, meets EP, USP testing specifications
• L-cysteine hydrate hydrochloride
• L-Cysteine hydrochloride monohydrate, p.a., 98.5%
• CYSTEINE HYDROCHLORIDE [II]
• L-Cysteine hydrochloride monohydrate, tested according to Ph.Eur.
• Cysteine hydrochloride monohydrate, European Pharmacopoeia (EP) Reference Standard
• 7048-04-6
• TS-03861
• CYSTEINE, L-, HYDROCHLORIDE MONOHYDRATE
• (R)-2-Amino-3-mercaptopropanoicacidhydrochloridexhydrate
• CYSTEINE HYDROCHLORIDE MONOHYDRATE [EP MONOGRAPH]
• L-CYSTEINE, HYDROCHLORIDE, HYDRATE (1:1:1)
• (R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate

• MDL： MFCD00065606
• Inchi： 1S/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m0../s1
• InChI Key： QIJRTFXNRTXDIP-JIZZDEOASA-N
• SMILES： Cl.SC[C@@H](C(=O)O)N.O

Computed Properties

• Exact Mass: 175.00700
• Monoisotopic Mass: 121.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 69.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: Not available
• PSA: 111.35000
• LogP: 0.76610
• Optical Activity: [α]23/D +5.2°, c = 2 in 5 M HCl
• Solubility: Not available

(R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-3-mercaptopropanoicacid Hydrochloride Hydrate

(R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate (CAS No. 345909-32-2)

(R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate (CAS No. 345909-32-2) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as (R)-Cysteine Hydrochloride Hydrate, is a key building block in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the presence of a thiol group and an amino group, make it an essential reagent in the development of novel therapeutic agents and diagnostic tools.

The (R)-enantiomer of 2-Amino-3-mercaptopropanoic acid hydrochloride hydrate is particularly important due to its biological activity and stereospecific interactions. In recent studies, this compound has been shown to play a crucial role in the modulation of redox homeostasis and protein function, making it a valuable target for research in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

One of the key applications of (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate is in the synthesis of cysteine-containing peptides and proteins. Cysteine residues are critical for the formation of disulfide bonds, which are essential for the proper folding and stability of many proteins. The ability to introduce cysteine residues with high stereospecificity using this compound has opened up new avenues for the design and synthesis of bioactive peptides and proteins with enhanced functional properties.

In addition to its use in peptide synthesis, (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate has also found applications in the development of small molecule drugs. The thiol group in this compound can participate in various chemical reactions, such as Michael addition and thiol-disulfide exchange, which are important for the modification and functionalization of drug candidates. Recent studies have demonstrated the potential of this compound in enhancing the solubility, stability, and bioavailability of drug molecules, thereby improving their therapeutic efficacy.

The biological significance of (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate extends beyond its role as a synthetic intermediate. Research has shown that cysteine derivatives can act as antioxidants by scavenging reactive oxygen species (ROS) and maintaining cellular redox balance. This property makes them valuable for protecting cells against oxidative stress, which is implicated in a wide range of diseases. Furthermore, cysteine derivatives have been explored for their potential to modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation.

In the context of medicinal chemistry, (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate has been used as a starting material for the synthesis of prodrugs and drug conjugates. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By incorporating cysteine derivatives into prodrug designs, researchers can achieve improved pharmacokinetic properties and reduced toxicity. Drug conjugates, on the other hand, involve linking a therapeutic agent to a targeting moiety to enhance its delivery to specific tissues or cells. The thiol group in cysteine derivatives can be used to form stable linkages with targeting molecules, enabling precise drug delivery.

The structural versatility of (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate also makes it an attractive candidate for use in chemical biology studies. For example, it can be used to probe protein-protein interactions by labeling proteins with cysteine-specific reagents. This approach has been employed to study protein complexes involved in signal transduction pathways and cellular processes such as DNA repair and protein degradation.

In summary, (R)-2-Amino-3-mercaptopropanoic acid Hydrochloride Hydrate (CAS No. 345909-32-2) is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique chemical properties make it an essential reagent for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing our understanding of biological systems and developing novel therapeutic strategies.